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Compound of Interest

Compound Name:
4-Chloropyrimidine-2-

carbaldehyde

CAS No.: 944902-13-0

Cat. No.: B3030705

Get Quote

Part 1: Executive Summary & Core Directive
Do not dispose of 4-Chloropyrimidine-2-carbaldehyde down the drain or in general trash.[1]

[2]

This compound (CAS: 944902-13-0) poses a dual hazard profile: it is a halogenated

heteroaromatic and a reactive aldehyde.[1] Its disposal requires strict segregation into

Halogenated Waste Streams to prevent the formation of toxic byproducts (dioxins/furans)

during downstream incineration.[1]

Immediate Action Plan:

Segregate: Isolate from oxidizers and non-halogenated solvents.[1]

Label: Mark clearly as "Halogenated Organic Waste" with specific hazard warnings (Irritant,

Toxic).
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Containerize: Use high-density polyethylene (HDPE) or glass containers; ensure headspace

for potential off-gassing.[1]

Part 2: Chemical Profile & Hazard Logic (The "Why")
[1]
To manage this chemical safely, you must understand the causality behind the safety protocols.

We are not just following rules; we are mitigating specific chemical mechanisms.[1]

Chemical Identity & Properties
Property Data Operational Implication

Chemical Name
4-Chloropyrimidine-2-

carbaldehyde
Primary identifier.[1]

CAS Number 944902-13-0 Use for waste manifesting.[1]

Molecular Formula C₅H₃ClN₂O
Cl atom dictates "Halogenated"

status.[1]

Functional Groups
Pyrimidine ring, Chloride,

Aldehyde

Aldehyde poses oxidation

risks; Chloride poses

incineration risks.[1]

Physical State
Solid (typically off-white

powder)

Dust control is critical during

transfer.[1]

The "Dual Threat" Mechanism
The Halogen Factor (Chlorine):

Mechanism:[1][3][4][5][6] When chlorinated organics are incinerated at standard low

temperatures (<850°C), they can form polychlorinated dibenzodioxins (PCDDs) and

furans.[1]

Protocol: This waste must be sent to facilities equipped with High-Temperature

Incinerators (>1100°C) with rapid quench cooling.[1] This is why you never mix it with
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general non-halogenated solvents (like acetone/ethanol waste), which are often burned as

fuel in lower-spec kilns.[1]

The Aldehyde Factor (Reactivity):

Mechanism:[1][3][4][5][6][7] Aldehydes can undergo autoxidation in air to form carboxylic

acids (4-chloropyrimidine-2-carboxylic acid).[1] While less prone to peroxide formation

than ethers, they are chemically reactive electrophiles.[1]

Protocol: Do not co-mingle with strong nucleophiles (amines, thiols) or strong oxidizers

(nitric acid) in the waste container, as this can generate exothermic heat and toxic fumes

(e.g., HCl gas).[1]

Part 3: Disposal Workflow (Visualized)
The following decision tree illustrates the logic for segregating this specific compound.
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Start: 4-Chloropyrimidine-2-carbaldehyde Waste

Determine Physical State

Pure Solid / Powder Dissolved in Solution

DESTINATION A:
Solid Hazardous Waste

(Trace Halogen Tag)

Pack in HDPE/Glass

Check Solvent Type

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Methanol, Ethyl Acetate)

DESTINATION B:
Liquid Halogenated Waste

CRITICAL: Contaminates entire stream
Must treat as Halogenated

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree.[1] Note that adding this compound to a non-

halogenated solvent immediately reclassifies the entire mixture as halogenated waste.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Surplus)
Goal: Secure containment for high-temperature incineration.[1]
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Container Selection: Use a wide-mouth HDPE jar or a glass amber jar with a Teflon-lined

screw cap.[1] Avoid metal containers due to potential corrosion from hydrolysis (HCl

generation).[1]

Transfer:

Work inside a fume hood to capture dust.[1]

Transfer the solid carefully.[1][8] Do not fill more than 80% to allow for

expansion/headspace.[1]

Labeling:

Affix a hazardous waste tag immediately.[1][3]

Chemical Name: "4-Chloropyrimidine-2-carbaldehyde".[1][9]

Constituents: "100%".

Hazard Checkboxes: [x] Toxic, [x] Irritant.[1]

Special Note: Write "Contains Halogens" prominently.[1]

Scenario B: Disposal of Reaction Mixtures (Liquid)
Goal: Prevent cross-contamination of non-halogenated streams.

Assessment: If the reaction used non-halogenated solvents (e.g., THF, Methanol), the

presence of 4-Chloropyrimidine-2-carbaldehyde (even at 5%) mandates that the entire

volume be treated as halogenated waste.[1]

Segregation: Pour into the "Halogenated Organic Solvents" carboy (typically red or yellow

tagged in most labs).[1]

Compatibility Check: Ensure the waste carboy does not contain strong acids or active

amines, which could react with the aldehyde or pyrimidine ring.[1]

Scenario C: Empty Containers
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Triple Rinse: Rinse the empty original bottle three times with a compatible solvent (e.g.,

acetone or dichloromethane).[1]

Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container.[1]

Defacing: Deface the label and mark "Empty" before discarding the glass/plastic in the

appropriate lab glass bin.[1]

Part 5: Spill Management & Emergency Procedures
Self-Validating Safety: A spill of this material is an inhalation and contact hazard.[1] The

protocol prioritizes containment over cleaning speed.[1]

Evacuate & Ventilate: If the spill is outside a hood (>5g), evacuate the immediate area and

allow ventilation to clear dust/vapors for 15 minutes.[1]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1][4] If dust is

visible in the air, use an N95 or P100 respirator.[1]

Dry Containment (Solids):

Do NOT use water initially (creates a spreadable sludge).[1]

Cover with a wet paper towel (damp, not dripping) to suppress dust, then scoop into a

disposal bag.[1]

Absorbent (Liquids/Solutions):

Use an inert absorbent (Vermiculite or Universal Spill Pads).[1]

Do not use sawdust or paper-based absorbents if the solution contains oxidizing agents.

[1]

Final Cleanup: Wipe the surface with a soap/water solution.[1] Place all cleanup materials

(gloves, pads) into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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